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Compound Name: GS967

Cat. No.: B15589792 Get Quote

GS967 Electrophysiology Technical Support
Center
Welcome to the technical support center for researchers utilizing GS967 in electrophysiology

studies. This resource provides troubleshooting guidance and answers to frequently asked

questions to help you identify and minimize artifacts in your recordings, ensuring high-quality

and reliable data.

Section 1: Frequently Asked Questions (FAQs) -
GS967 & Artifacts
This section addresses issues specific to experiments involving GS967, focusing on

differentiating drug effects from experimental artifacts.

Q1: Is the GS967 compound itself causing electrical noise in my recording?

No, GS967 is a chemical compound and not a source of electrical interference. The artifacts

you are observing, such as 50/60 Hz hum, baseline drift, or high-frequency noise, are common

in electrophysiology and stem from the recording environment and setup, not the drug itself.[1]

[2] GS967 is a sodium channel blocker with preferential effects on the late sodium current

(INaL).[3][4] Any issues with noise should be troubleshooted by examining the

electrophysiology rig itself.
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Q2: My recorded current diminishes with repeated stimuli after applying GS967. Is this

instrumental rundown or a drug effect?

This is likely a pharmacological effect of GS967 known as use-dependent block, which can be

mistaken for current rundown.[5] GS967, like other sodium channel blockers, can exhibit

greater efficacy with repetitive firing of action potentials.[6] This cumulative block of sodium

channels can appear as a gradual decrease in current amplitude.[5]

To differentiate: True rundown is often associated with deteriorating cell health or an unstable

seal, which may also manifest as an increasing leak current or changes in access

resistance.[5][7] A use-dependent block is a repeatable, frequency-dependent phenomenon.

You can test this by altering the stimulation frequency.

Q3: I observed a significant baseline shift after perfusing my cells with GS967. Is this an

artifact?

A baseline shift upon solution exchange can be an artifact known as a liquid junction potential

change.[5] This occurs due to differences in the ionic composition and mobility between your

control solution and the GS967-containing solution.

To correct for this: It is crucial to measure the liquid junction potential separately and subtract

it from your recorded data.[5] Always allow the baseline to re-stabilize completely after a

solution change before taking measurements.[8]

Section 2: General Artifact Troubleshooting Guide
This guide covers the most common artifacts encountered in electrophysiology, their causes,

and solutions.

Powerline Noise (50/60 Hz Hum)

Q: What does 50/60 Hz noise look like and what are its primary causes?

This artifact appears as a thick, regular, sinusoidal oscillation in your baseline at a frequency of

50 or 60 Hz (depending on your region's power grid).[2][9] Its harmonics can also appear at

higher frequencies (e.g., 100/120 Hz).[9][10] The most common causes are:
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Ground Loops: When multiple electrical paths to ground exist, a small current can flow

between them, creating a "loop antenna" that picks up line-frequency noise.[9][10][11]

Improper Shielding: An ungrounded or poorly sealed Faraday cage will not effectively block

electromagnetic interference (EMI).[1][12]

Nearby Electronics: Computers, monitors, light sources (especially fluorescent), centrifuges,

and power supplies are all significant sources of EMI.[1][10]

Q: How can I systematically eliminate 50/60 Hz noise?

Identify the Source: Turn off all non-essential equipment in the room one by one to see if the

noise disappears.[10] A digital oscilloscope can be helpful for real-time noise monitoring.[1]

Establish a Single-Point Ground: Implement a "star-grounding" system where every

component of your rig (microscope, manipulator, Faraday cage, amplifier) is connected to a

single, central ground point.[9][12] This is the most effective way to prevent ground loops.[9]

Check the Faraday Cage: Ensure your Faraday cage is properly sealed and connected to

the single ground point.[10][12]

Manage Cables: Keep grounding and headstage cables as short as possible and avoid

loops, which act as antennae.[10][11]

Use a Noise Eliminator: If noise persists, devices like the HumSilencer can learn and

subtract line-frequency noise from your signal in real-time.[2][13]

Baseline Drift and Instability

Q: My baseline is unstable and drifts over time. What are the potential causes?

Baseline drift is a slow, often undulating, change in the recording baseline.[7][8] Common

causes include:

Electrode/Holder Issues: Dirty or improperly chlorinated electrodes and dirty pipette holders

are frequent culprits.[7]

Reference Electrode Problems: An unstable or old reference electrode can cause drift.[7]
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Temperature Fluctuations: Changes in room temperature can cause the materials in your

micromanipulator and pipette holder to expand or contract, leading to physical drift.[14]

Unstable Seal/Cell Health: A deteriorating gigaohm seal or a decline in cell health can cause

the leak current to increase, resulting in a drifting baseline.[5][7]

Perfusion System: Bubbles or fluctuations in the flow rate of your perfusion system can

cause mechanical instability and drift.[14][15]

Q: What are the steps to troubleshoot a drifting baseline?

Clean Components: Thoroughly clean the pipette holder and the headstage connector.[7]

Check Electrodes: Re-chloride your Ag/AgCl wires. Ensure the reference electrode is stable

and making good contact with the bath.[7]

Stabilize Temperature: Maintain a constant ambient room temperature and shield the setup

from air drafts.[14]

Allow for Equilibration: Let the entire system, including the patch pipette in the bath,

equilibrate for a sufficient period to reach thermal and chemical stability before recording.[8]

Inspect Perfusion: Ensure your perfusion system is delivering a smooth, bubble-free flow.

Secure all tubing to minimize vibration.[14]

Cell Health and Seal-Related Issues

Q: I am having difficulty obtaining or maintaining a stable gigaohm seal. What should I check?

A stable, high-resistance seal is critical for low-noise recordings.[1] Problems often stem from:

Poor Cell Health: Use only healthy cells. Unhealthy cultures are a common reason for failing

to achieve a good seal.[15]

Dirty Solutions/Pipettes: Debris in the internal solution or on the pipette tip will prevent a tight

seal from forming.[16][17] Always filter your internal solution with a 0.22 µm filter.[16]
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Incorrect Pipette Resistance: Pipette resistance that is too low or too high for your cell type

can make sealing difficult.[15]

Pressure System Leaks: An inability to apply and hold slight positive pressure when

approaching the cell can prevent the clearing of debris from the cell surface.[17]

Section 3: Quantitative Data Summary
The following tables summarize common artifacts and the known electrophysiological effects of

GS967 to aid in differentiation.

Table 1: Common Electrophysiology Artifacts and Their Characteristics

Artifact Type Visual Appearance Typical Frequency Primary Causes

Powerline Noise
Thick, regular

sinusoidal wave

50 or 60 Hz (and

harmonics)

Ground loops,

improper shielding,

nearby electronics.[9]

[10]

Baseline Wander
Slow, undulating

baseline
< 1 Hz

Poor electrode

contact, respiration,

temperature changes.

[14][18]

Muscle Tremor (EMG)
Irregular, "fuzzy"

baseline
20 - 150 Hz

Subject shivering,

muscle tension.[19]

Electrode Pop
Sharp, vertical, spike-

like deflection
Broadband

Loose electrode

connection, air

bubbles, static

discharge.[18]

Baseline Drift
Gradual, non-linear

shift in baseline
Very low (< 0.1 Hz)

Unstable junction

potential, temperature

drift, deteriorating

seal.[7][8][14]

Table 2: Reported Electrophysiological Effects of GS967
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Parameter Concentration Effect Species/Model

Late Sodium Current

(INaL)
300 nmol/L Reduction

Human iPSC-

Cardiomyocytes[4]

Peak Sodium Current

(INaP)
0.07 µM (IC50)

Potent Use-

Dependent Block

Human iPSC-

Cardiomyocytes[6][20]

Action Potential

Duration (APD)
30-100 nmol/L

No significant effect at

350ms cycle length

LQT2 Rabbit

Hearts[21]

Atrial Refractoriness 0.3 µM Increased Rabbit Hearts[3]

Ventricular

Refractoriness
0.03 - 0.3 µM No significant change Rabbit Hearts[3]

Stretch-Induced

Arrhythmias
0.1 - 0.3 µM Attenuation Rabbit Hearts[3]

Section 4: Experimental Protocols
Protocol 1: Systematic Grounding Procedure (Star-Grounding)

This protocol describes how to establish a single-point grounding system to minimize noise

from ground loops.[9]

Establish a Central Ground Point: Use a brass bar or copper plate as your central grounding

bus. Mount this securely to your anti-vibration table. Connect this bar to a reliable earth

ground with a heavy-gauge braided wire.[11]

Connect All Components: Using separate, heavy-gauge wires of equal length, connect each

of the following pieces of equipment directly to the central ground bus:

Faraday Cage

Microscope Body

Micromanipulator(s)

Amplifier Chassis (via the signal ground input on the rear panel)[11]
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Perfusion System Shielding

Computer Chassis (if inside the cage or causing noise)

Ground the Preparation: The bath reference electrode should connect only to the headstage

ground input. Do not create a separate ground path from the bath.

Verify Connections: Ensure all connections are secure and free of oxidation. Avoid "daisy-

chaining" grounds (e.g., connecting the microscope to the cage, and the cage to the ground

bus).[9]

Protocol 2: Pipette Holder and Electrode Cleaning

A clean pipette holder and properly chlorinated electrode are essential for stable, low-noise

recordings.[7]

Holder Disassembly and Cleaning:

Carefully disassemble the pipette holder, paying attention to the small rubber seals or o-

rings.[17]

Rinse all non-metallic parts thoroughly with distilled water.

Use a cotton swab moistened with ethanol to clean the inside of the holder components,

followed by several rinses with distilled water.

Allow all parts to dry completely before reassembly.

Electrode Chloriding:

Remove the Ag/AgCl wire from the holder.

If the wire is heavily used or discolored, gently clean it with fine sandpaper to remove the

old AgCl layer.

To re-chloride, immerse the silver wire in household bleach (sodium hypochlorite) for

several minutes until a uniform, dark purplish-gray coating is formed.
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Rinse the newly coated wire thoroughly with distilled water before use.

Section 5: Visual Guides
Diagram 1: Logical Troubleshooting Workflow for Noise Identification
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Start: Noisy Recording

Is noise a thick, regular
wave at 50/60 Hz?

Address Powerline Noise:
1. Check Grounding (Star)
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No

Address Baseline Drift:
1. Clean Holder & Headstage

2. Re-chloride Electrodes
3. Check for Temp/Vibration

4. Stabilize Perfusion
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No

Address High-Frequency Noise:
1. Check Pipette Seal
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Caption: A step-by-step workflow for diagnosing common electrophysiology artifacts.
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Diagram 2: Illustration of a Ground Loop
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Caption: A diagram showing how multiple ground paths create a problematic ground loop.

Diagram 3: Simplified Mechanism of GS967 Action
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Click to download full resolution via product page

Caption: GS967 selectively inhibits the late sodium current through NaV channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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